Cas no 154585-11-2 (1,2-Benzenediol, 4-(7-aminoheptyl)-)

• Product Name: 1,2-Benzenediol, 4-(7-aminoheptyl)-
• CAS No: 154585-11-2
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 1329361
• Update Time: 2024-08-18

1,2-Benzenediol, 4-(7-aminoheptyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(7-aminoheptyl)-

• Inchi： 1S/C13H21NO2/c14-9-5-3-1-2-4-6-11-7-8-12(15)13(16)10-11/h7-8,10,15-16H,1-6,9,14H2
• InChI Key： CBJLYPFYLREVCA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCCCCCCN)C=C1O

Computed Properties

• Exact Mass: 223.15733

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 403.2±35.0 °C(Predicted)
• PSA: 66.48
• pka: 9.89±0.10(Predicted)